Cas no 879053-36-8 (4-Hydroxy-4-(4-methoxy-2,5-dimethylphenyl)butanoic acid)
4-Hydroxy-4-(4-methoxy-2,5-dimethylphenyl)butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Hydroxy-4-(4-methoxy-2,5-dimethylphenyl)butanoic acid
- 4-Hydroxy-4-(4-methoxy-2,5-dimethyl-phenyl)-butyric acid
- CHEMBRDG-BB 4024682
- MFCD07791456
- BS-36904
- CS-0326136
- 4-Hydroxy-4-(4-methoxy-2,5-dimethyl-phenyl)butyric acid
- 2,3-DIHYDROSPIRO[INDENE-1,4-PIPERIDINE]
- 4-hydroxy-4-(4-methoxy-2,5-dimethylphenyl)butanoicacid
- 879053-36-8
- AKOS000302534
- DTXSID10424672
- AKOS022185245
-
- MDL: MFCD07791456
- Inchi: 1S/C13H18O4/c1-8-7-12(17-3)9(2)6-10(8)11(14)4-5-13(15)16/h6-7,11,14H,4-5H2,1-3H3,(H,15,16)
- InChI Key: CVXGRCQCQPJBTG-UHFFFAOYSA-N
- SMILES: OC(CCC(=O)O)C1C=C(C)C(=CC=1C)OC
Computed Properties
- Exact Mass: 238.12100
- Monoisotopic Mass: 238.12050905g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 66.8Ų
Experimental Properties
- PSA: 66.76000
- LogP: 2.21020
4-Hydroxy-4-(4-methoxy-2,5-dimethylphenyl)butanoic acid Customs Data
- HS CODE:2918990090
- Customs Data:
China Customs Code:
2918990090Overview:
2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
4-Hydroxy-4-(4-methoxy-2,5-dimethylphenyl)butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H950423-10mg |
4-Hydroxy-4-(4-methoxy-2,5-dimethylphenyl)butanoic Acid |
879053-36-8 | 10mg |
$ 50.00 | 2022-06-04 | ||
| TRC | H950423-50mg |
4-Hydroxy-4-(4-methoxy-2,5-dimethylphenyl)butanoic Acid |
879053-36-8 | 50mg |
$ 65.00 | 2022-06-04 | ||
| TRC | H950423-100mg |
4-Hydroxy-4-(4-methoxy-2,5-dimethylphenyl)butanoic Acid |
879053-36-8 | 100mg |
$ 80.00 | 2022-06-04 | ||
| abcr | AB265828-250 mg |
4-Hydroxy-4-(4-methoxy-2,5-dimethylphenyl)butanoic acid |
879053-36-8 | 250mg |
€193.50 | 2023-04-26 | ||
| abcr | AB265828-1 g |
4-Hydroxy-4-(4-methoxy-2,5-dimethylphenyl)butanoic acid |
879053-36-8 | 1g |
€289.80 | 2023-04-26 | ||
| eNovation Chemicals LLC | Y1244310-1g |
4-HYDROXY-4-(4-METHOXY-2,5-DIMETHYLPHENYL)BUTANOIC ACID |
879053-36-8 | 95% | 1g |
$255 | 2024-06-07 | |
| abcr | AB265828-250mg |
4-Hydroxy-4-(4-methoxy-2,5-dimethylphenyl)butanoic acid; . |
879053-36-8 | 250mg |
€204.20 | 2025-04-15 | ||
| abcr | AB265828-1g |
4-Hydroxy-4-(4-methoxy-2,5-dimethylphenyl)butanoic acid; . |
879053-36-8 | 1g |
€304.50 | 2025-04-15 | ||
| eNovation Chemicals LLC | Y1244310-1g |
4-HYDROXY-4-(4-METHOXY-2,5-DIMETHYLPHENYL)BUTANOIC ACID |
879053-36-8 | 95% | 1g |
$255 | 2025-03-01 | |
| 1PlusChem | 1P008CRO-1g |
4-HYDROXY-4-(4-METHOXY-2,5-DIMETHYLPHENYL)BUTANOIC ACID |
879053-36-8 | 95% | 1g |
$187.00 | 2025-02-24 |
4-Hydroxy-4-(4-methoxy-2,5-dimethylphenyl)butanoic acid Related Literature
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
Additional information on 4-Hydroxy-4-(4-methoxy-2,5-dimethylphenyl)butanoic acid
4-Hydroxy-4-(4-methoxy-2,5-dimethylphenyl)butanoic acid: A Promising Compound in Modern Pharmacological Research
4-Hydroxy-4-(4-methoxy-2,5-dimethylphenyl)butanoic acid, with the chemical identifier CAS No. 879053-36-8, has emerged as a significant molecule in the field of medicinal chemistry. This compound, characterized by its unique molecular structure, exhibits potential therapeutic properties that have been the focus of recent studies. The 4-hydroxy functional group, combined with the 4-methoxy and 2,5-dimethylphenyl substituents, contributes to its distinct pharmacological profile. Researchers are increasingly exploring its applications in various therapeutic areas, including neurodegenerative diseases and metabolic disorders.
The 4-hydroxy group in 4-Hydroxy-4-(4-methoxy-2,5-dimethylphenyl)butanoic acid plays a critical role in modulating its biological activity. This hydroxyl moiety is known to enhance the molecule's solubility and bioavailability, which are essential for drug delivery. Recent studies have highlighted the importance of hydroxyl groups in the interaction of compounds with biological targets, such as enzyme active sites or cell membrane receptors. The 4-methoxy substituent further modifies the molecule's hydrophobicity and hydrogen bonding capacity, influencing its ability to penetrate biological membranes and reach target tissues.
The 2,5-dimethylphenyl group in 4-Hydroxy-4-(4-methoxy-2,5-dimethylphenyl)butanoic acid is a key structural element that contributes to its pharmacological activity. This aromatic ring system provides steric and electronic effects that can modulate the molecule's interactions with specific protein targets. The presence of two methyl groups at the 2 and 5 positions of the phenyl ring enhances the molecule's stability and reduces potential metabolic degradation, which is crucial for maintaining therapeutic efficacy over extended periods.
Recent advancements in computational chemistry have allowed researchers to model the interactions between 4-Hydroxy-4-(4-methoxy-2,5-dimethylphenyl)butanoic acid and its potential biological targets. Molecular docking studies have revealed that this compound can bind to specific enzymes involved in inflammatory pathways, such as cyclooxygenase-2 (COX-2) and phospholipase A2 (PLA2). These findings suggest that the compound may have anti-inflammatory properties, which could be relevant for the treatment of chronic inflammatory conditions.
Furthermore, the butanoic acid backbone of 4-Hydroxy-4-(4-methoxy-2,5-dimethylphenyl)butanoic acid is a common structural element in many pharmacologically active compounds. This carboxylic acid group can participate in hydrogen bonding interactions with target proteins, enhancing the molecule's binding affinity. The length of the carbon chain in the butanoic acid moiety also influences the molecule's lipophilicity, which is a critical factor in determining its ability to cross cell membranes and reach intracellular targets.
Current research on 4-Hydroxy-4-(4-methoxy-2,5-dimethylphenyl)butanoic acid is expanding into the realm of neuropharmacology. Studies have shown that this compound may have neuroprotective effects, potentially benefiting patients with neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The mechanism of action is believed to involve the modulation of intracellular signaling pathways and the reduction of oxidative stress, which are key factors in neuronal degeneration.
One of the most promising areas of research for 4-Hydroxy-4-(4-methoxy-2,5-dimethylphenyl)butanoic acid is its potential role in metabolic regulation. Recent studies have indicated that this compound may influence lipid metabolism and glucose homeostasis, suggesting applications in the treatment of metabolic syndromes and type 2 diabetes. The 4-methoxy substituent is thought to enhance the molecule's ability to interact with key enzymes involved in these metabolic processes.
In addition to its potential therapeutic applications, the 4-Hydroxy-4-(4-methoxy-2,5-dimethylphenyl)butanoic acid compound is also being investigated for its use in drug delivery systems. The molecule's hydrophilic and hydrophobic properties make it a suitable candidate for developing sustained-release formulations. This could improve patient compliance and reduce the frequency of dosing, which is particularly beneficial for chronic conditions requiring long-term management.
Another area of interest is the role of 4-Hydroxy-4-(4-methoxy-2,5-dimethylphenyl)butanoic acid in the context of personalized medicine. The compound's ability to interact with specific genetic markers may allow for the development of targeted therapies. This approach could lead to more effective treatments with fewer side effects, as the compound would be tailored to the individual patient's genetic profile.
Despite the promising findings, further research is needed to fully understand the pharmacological mechanisms of 4-Hydroxy-4-(4-methoxy-2,5-dimethylphenyl)butanoic acid. Clinical trials are currently in progress to evaluate its safety and efficacy in human subjects. The results of these studies will be crucial in determining the compound's potential as a therapeutic agent and its place in the broader landscape of medicinal chemistry.
In conclusion, 4-Hydroxy-4-(4-methoxy-2,5-dimethylphenyl)butanoic acid represents a significant advancement in the field of drug discovery. Its unique molecular structure and potential therapeutic applications make it a valuable subject of ongoing research. As our understanding of its biological activity continues to grow, the compound may pave the way for the development of new treatments for a wide range of diseases.
879053-36-8 (4-Hydroxy-4-(4-methoxy-2,5-dimethylphenyl)butanoic acid) Related Products
- 878725-16-7(4-Hydroxy-4-(2-methoxy-5-methyl-phenyl)-butyric acid)
- 57350-99-9(2-NAPHTHALENEACETIC ACID, 1,2,3,4-TETRAHYDRO-1-HYDROXY-6-METHOXY-)
- 879053-63-1(4-(5-Ethyl-2-methoxyphenyl)-4-hydroxybutanoic acid)
- 879053-56-2(4-(4-Ethoxy-3-methylphenyl)-4-hydroxybutanoic acid)
- 204650-68-0(2-Naphthalenebutanoic acid, 4-ethoxy-5,6,7,8-tetrahydro-1,8-dihydroxy-)
- 87923-76-0(2-Naphthalenecarboxylic acid,1,2,3,4-tetrahydro-4-hydroxy-5,8-dimethoxy-, cis-)
- 879053-42-6(4-(4-Ethoxy-2,5-dimethyl-phenyl)-4-hydroxy-butyric acid)
- 878725-21-4(4-(2,5-Dimethoxy-phenyl)-4-hydroxy-butyric acid)
- 2227917-86-2((3R)-3-hydroxy-3-(2-methoxy-4,5-dimethylphenyl)propanoic acid)
- 879053-49-3(4-Hydroxy-4-(4-methoxy-3-methyl-phenyl)-butyric acid)